1-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-(2-oxo-2-phenothiazin-10-ylethyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H14N2O3S/c21-16-9-10-17(22)19(16)11-18(23)20-12-5-1-3-7-14(12)24-15-8-4-2-6-13(15)20/h1-8H,9-11H2
• InChI Key: DFSUOZFSCKFNKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol

Description

The compound "1-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]-2,5-pyrrolidinedione" is part of a broader family of molecules that are synthesized and studied for their unique chemical and physical properties. These molecules often find applications in material science, biochemistry, and pharmaceuticals due to their structural diversity and functional potential.

Synthesis Analysis

The synthesis of molecules similar to "1-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]-2,5-pyrrolidinedione" often involves cyclization reactions and the functionalization of phenothiazine units. For example, synthesis techniques have been developed for 1,4-benzothiazepines and 1,4-benzoxazepines via cyclizations of related pyrrolidinone compounds, showcasing the versatility of these chemical frameworks in generating complex heterocyclic structures (Katritzky et al., 2001).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by the presence of the phenothiazine core, which is known for its electron-donating properties, and the pyrrolidinedione unit, which contributes to the molecule's stability and reactivity. Structural characterizations, including crystal structure analysis, provide insights into the conformation and spatial arrangement of these molecules, critical for understanding their chemical behavior (Zareef et al., 2008).

Chemical Reactions and Properties

Chemical reactions involving "1-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]-2,5-pyrrolidinedione" and its analogs typically explore the reactivity of the phenothiazine and pyrrolidinedione units under various conditions. These studies help in understanding the functional group transformations, reactivity patterns, and potential applications of these compounds in synthetic chemistry (Al-Zahrani et al., 2016).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting points, and crystalline structure, are crucial for their practical application and handling. Research focusing on these aspects often employs spectroscopic and crystallographic methods to elucidate the compounds' characteristics (Meier et al., 2023).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and electron-donating capability, are integral to understanding the utility of "1-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]-2,5-pyrrolidinedione" in various applications. These properties are closely related to the compound's molecular structure and are explored through both experimental and theoretical studies (Lin & Chang, 2009).

Scientific Research Applications

Phenothiazine Derivatives and Biological Activities

Recent studies have illuminated the potential of phenothiazine derivatives, including structures similar to 1-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]-2,5-pyrrolidinedione, in exhibiting a wide range of promising biological activities. Investigations have focused on both in vitro and in vivo models to explore their antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. These activities result from interactions with biological systems through pharmacophoric substituents, π-π interaction, DNA intercalation, and the lipophilic nature facilitating biological membrane penetration. The research highlights the phenothiazine core as a potent pharmacophoric moiety, underscoring its versatility in synthesizing new compounds with desirable biological activities (Pluta, Morak-Młodawska, & Jeleń, 2011).

Antioxidant Capacity and Reaction Pathways

The antioxidant capacity of phenothiazine derivatives has also been a subject of investigation. Research into the ABTS/PP decolorization assay has shed light on the reaction pathways underlying the antioxidant capacity of phenothiazines, revealing the formation of coupling adducts with ABTS•+ and the occurrence of oxidation without coupling for certain antioxidants. This intricate interplay between phenothiazine structures and antioxidant reactions underscores the need for further exploration to fully understand their therapeutic potential and application in mitigating oxidative stress (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Non-psychiatric Effects and Applications

Beyond their well-documented psychiatric applications, phenothiazines have demonstrated a range of non-psychiatric effects, including antimicrobial, anticancer, and immunomodulatory activities. This broad spectrum of action suggests potential therapeutic applications that extend beyond traditional uses, offering new avenues for clinical research and application. The multifaceted nature of phenothiazines, as highlighted in recent literature, suggests a promising future for these compounds in a variety of therapeutic contexts (Gangopadhyay & Karmakar, 2010).

Future Directions

The compound has shown anticancer and antioxidant activity, indicating its potential for medicinal applications. Continuous research is being conducted to identify better and more potent drugs for cancer treatment. This compound, being a novel phenothiazine derivative, could be of pharmacological interest for a variety of key medicinal applications.